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Compound of Interest

Compound Name: NDSB-256

Cat. No.: B2734000 Get Quote

An in-depth exploration of the physical and chemical properties of the non-detergent

sulfobetaine, NDSB-256, and its applications in protein research and drug development.

Introduction
NDSB-256, or 3-(Benzyldimethylammonio)propanesulfonate, is a zwitterionic, non-detergent

sulfobetaine widely utilized in the fields of biochemistry and drug development. Its unique

properties make it an invaluable tool for maintaining protein solubility, preventing aggregation,

and facilitating the refolding of denatured proteins. Unlike traditional detergents that form

micelles and can denature proteins, NDSB-256 offers a milder alternative for protein extraction,

solubilization, and crystallization.[1][2][3] This technical guide provides a comprehensive

overview of the physical and chemical properties of NDSB-256, general experimental protocols

for its use, and visual representations of its role in common laboratory workflows.

Core Physical and Chemical Properties
The fundamental characteristics of NDSB-256 are summarized in the tables below, providing a

quick reference for researchers.
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Property Value References

Common Names

NDSB-256, Non-detergent

sulfobetaine 256, SB256,

Dimethylbenzylammonium-1-

propane sulfonate

[1][4]

CAS Number 81239-45-4

Molecular Formula C₁₂H₁₉NO₃S

Molecular Weight 257.35 g/mol

Appearance White solid

Nature Synthetic, Zwitterionic

Solubility and Storage
Property Value References

Solubility
Soluble in water (up to 2.0 M),

methanol

Storage Temperature Room Temperature (15-30°C)

Stability

Hygroscopic; protect from

moisture. Stock solutions are

stable for up to 3 months at

room temperature.

Mechanism of Action and Key Applications
NDSB-256 is classified as a non-detergent sulfobetaine because its short hydrophobic group

prevents the formation of micelles. This characteristic is crucial as it allows for the solubilization

of proteins without the denaturing effects often associated with traditional detergents. The

primary mechanism of action involves the interaction of NDSB-256's hydrophobic benzyl group

with the exposed hydrophobic regions of proteins, thereby preventing protein-protein

aggregation and promoting proper folding.

Its key applications in research and drug development include:
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Preventing Protein Aggregation: NDSB-256 is highly effective at preventing the non-specific

aggregation of proteins during various experimental procedures.

Enhancing Protein Solubilization: It significantly improves the solubilization of a wide range

of proteins, including membrane proteins, without causing denaturation.

Facilitating Protein Refolding: NDSB-256 aids in the renaturation of chemically and thermally

denatured proteins, helping them regain their native conformation and biological activity.

Improving Protein Crystallization: By preventing aggregation and promoting a homogenous

protein solution, NDSB-256 can be a valuable additive in protein crystallization experiments,

often leading to the formation of higher quality crystals.

Experimental Protocols: General Guidelines
While specific protocols are highly dependent on the protein of interest and the experimental

context, the following sections provide general methodologies for the application of NDSB-256.

Protein Solubilization and Extraction
NDSB-256 can be incorporated into lysis and extraction buffers to improve the yield of soluble

proteins, particularly for challenging targets like membrane proteins.

General Buffer Formulation:

Buffer: A suitable biological buffer (e.g., Tris-HCl, HEPES) at a pH appropriate for the target

protein.

NDSB-256 Concentration: Typically between 0.5 M and 1.0 M.

Other Additives: Salts (e.g., NaCl), reducing agents (e.g., DTT, β-mercaptoethanol), and

protease inhibitors are often included as needed.

General Procedure:

Prepare the lysis/extraction buffer containing the desired concentration of NDSB-256 and

other necessary components.
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Resuspend the cell pellet or tissue homogenate in the prepared buffer.

Perform cell lysis using appropriate methods (e.g., sonication, homogenization).

Incubate the lysate, typically on ice or at 4°C, to allow for solubilization.

Clarify the lysate by centrifugation to pellet insoluble debris.

The supernatant containing the solubilized proteins can then be used for downstream

applications.
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Protein Solubilization Workflow

Cell Pellet / Tissue

Cell Lysis (Sonication/Homogenization)

Lysis Buffer with NDSB-256 (0.5 - 1.0 M)

Incubation (4°C)

Centrifugation

Soluble Protein Supernatant Insoluble Pellet
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Protein Refolding Workflow (Dilution)

Denatured Protein in Denaturant

Dilution

Refolding Buffer with NDSB-256

Incubation (e.g., 4°C)

Assay for Activity / Correct Folding

Purification (e.g., Dialysis)

Correctly Folded Protein
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Protein Crystallization Workflow

Purified, Concentrated Protein

Add NDSB-256

Protein + NDSB-256 Solution

Set up Crystallization Plates (Vapor Diffusion)

Crystallization Screen Reagents

Incubation & Monitoring

Protein Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. NDSB 256, cas no. 81239-45-4, protein renaturation and refolding reagent available from
Soltec Bioscience - Soltec Ventures [soltecventures.com]

2. hamptonresearch.com [hamptonresearch.com]

3. Non-detergent Sulfobetaines (NDSB) Suitable for Protein Handling | Tokyo Chemical
Industry (India) Pvt. Ltd. [tcichemicals.com]

4. NDSB-256, Zwitterionic non-detergent sulfobetaine (CAS 81239-45-4) | Abcam
[abcam.com]

To cite this document: BenchChem. [NDSB-256: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2734000#physical-and-chemical-properties-of-ndsb-
256]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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